Cas no 900134-31-8 (1,4-dimethyl 2-(3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2-(3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzene-1,4-dicarboxylate
• CAS No: 900134-31-8
• MF: C₂₂H₂₁NO₇
• MW: 411.404646635056
• CID: 5441292
• Update Time: 2025-07-28

1,4-dimethyl 2-(3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(3,7-dimethyl-1-oxoisochroman-3-carboxamido)terephthalate
• 1,4-dimethyl 2-(3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzene-1,4-dicarboxylate

• Inchi： 1S/C22H21NO7/c1-12-5-6-14-11-22(2,30-20(26)16(14)9-12)21(27)23-17-10-13(18(24)28-3)7-8-15(17)19(25)29-4/h5-10H,11H2,1-4H3,(H,23,27)
• InChI Key： WPFLSXKNVBNAQF-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C(OC)=O)C=C1NC(C1(C)OC(=O)C2=CC(C)=CC=C2C1)=O

Additional information on 1,4-dimethyl 2-(3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzene-1,4-dicarboxylate

Compound CAS No. 900134-31-8: A Comprehensive Overview

The compound with CAS No. 900134-31-8, also known as 1,4-dimethyl 2-(3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)benzene-1,4-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a benzopyran ring system and a dicarboxylate group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and bioactive molecules. The unique combination of functional groups in its structure allows for a wide range of chemical modifications, enabling researchers to tailor its properties for specific applications.

The synthesis of CAS No. 900134-31-8 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzopyran ring system and the subsequent functionalization with the dicarboxylate group. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and catalytic methods, to optimize the production process.

In terms of physical properties, this compound exhibits a high degree of stability under ambient conditions, making it suitable for use in diverse environments. Its melting point and solubility characteristics have been extensively studied, with recent findings suggesting that it can be dissolved in common organic solvents such as dichloromethane and THF at elevated temperatures.

The application of 1,4-dimethyl 2-(3,7-dimethyl...) extends beyond traditional chemical synthesis into areas such as drug delivery systems and nanotechnology. Its ability to form self-assembled structures has been leveraged in the creation of novel drug delivery vehicles with enhanced targeting capabilities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups significantly influences its reactivity towards nucleophilic substitution reactions.

In conclusion, CAS No. 900134-31-8 represents a cutting-edge molecule with immense potential across multiple disciplines. Its versatile structure and tunable properties make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.